Cas no 1866408-75-4 (1-[(thietan-3-yl)amino]propan-2-ol)

• Product Name: 1-[(thietan-3-yl)amino]propan-2-ol
• CAS No: 1866408-75-4
• MF: C₆H₁₃NOS
• MW: 147.238520383835
• CID: 5291921
• Update Time: 2026-03-10

1-[(thietan-3-yl)amino]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(thietan-3-ylamino)propan-2-ol
• 1-[(thietan-3-yl)amino]propan-2-ol

• Inchi： 1S/C6H13NOS/c1-5(8)2-7-6-3-9-4-6/h5-8H,2-4H2,1H3
• InChI Key： VITMYXWOTRRJMR-UHFFFAOYSA-N
• SMILES： C(NC1CSC1)C(O)C

Additional information on 1-[(thietan-3-yl)amino]propan-2-ol

Introduction to 1-[(thietan-3-yl)amino]propan-2-ol (CAS No. 1866408-75-4)

1-[(thietan-3-yl)amino]propan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1866408-75-4, has garnered attention due to its potential applications in drug development and biochemical research. The molecule's structure incorporates a thietan-3-yl moiety, which is a sulfur-containing heterocyclic group, combined with an amino functional group and a propan-2-ol backbone. This combination imparts distinctive chemical reactivity and biological activity, making it a subject of interest for medicinal chemists and researchers.

The thietan-3-yl substituent is particularly noteworthy as it introduces a sulfur atom into the molecular framework, which can influence the compound's interactions with biological targets. Sulfur heterocycles are well-known for their role in many bioactive molecules, including antibiotics, antivirals, and anticancer agents. The presence of this group in 1-[(thietan-3-yl)amino]propan-2-ol suggests that it may exhibit similar properties, making it a valuable candidate for further investigation.

Additionally, the amino group in the molecule serves as a key pharmacophore, capable of participating in hydrogen bonding and ionic interactions with biological receptors. This feature is crucial for drug design, as it can enhance binding affinity and selectivity. The propan-2-ol backbone provides a hydrophilic region, which can improve solubility and bioavailability, factors that are essential for pharmaceutical compounds.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Studies have shown that molecules containing sulfur heterocycles can exhibit potent inhibitory effects on various enzymes and receptors. For instance, derivatives of thietans have been explored for their antimicrobial properties, while amino alcohols are frequently used in the synthesis of active pharmaceutical ingredients (APIs). The combination of these structural elements in 1-[(thietan-3-yl)amino]propan-2-ol positions it as a promising candidate for further pharmacological evaluation.

In the context of drug discovery, the synthesis of 1-[(thietan-3-yl)amino]propan-2-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to construct the complex framework of this compound efficiently. These techniques not only improve the scalability of production but also allow for the introduction of structural modifications to enhance biological activity.

The potential applications of 1-[(thietan-3-yl)amino]propan-2-ol extend beyond traditional pharmaceuticals. Researchers are increasingly exploring its utility in agrochemicals and specialty chemicals, where its unique properties could contribute to the development of novel pesticides or biochemical catalysts. The compound's ability to interact with biological systems makes it a versatile building block for designing molecules with tailored functionalities.

From a regulatory perspective, compounds like 1-(thietan -3 -yl) amino propan - 2 - ol must undergo rigorous testing to ensure safety and efficacy before they can be commercialized. This involves preclinical studies to assess toxicity, pharmacokinetics, and pharmacodynamics. The growing interest in sulfur-containing heterocycles has led to an increase in research funding and resources dedicated to understanding their mechanisms of action and potential therapeutic uses.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 1-(thietan -3 -yl) amino propan - 2 - ol. These technologies enable high-throughput virtual screening of large chemical libraries, identifying molecules with optimal properties for further development. As computational methods continue to improve, the process of discovering new bioactive compounds is becoming more efficient and cost-effective.

In conclusion,1-(thietan -3 -yl) amino propan - 2 - ol (CAS No. 1866408754) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The combination of a thietan ring, an amino group,and a propan - 2 - ol backbone makes it a versatile compound with applications spanning multiple industries. As research progresses,this molecule will likely play an important role in developing new drugs, agrochemicals,and specialty chemicals, contributing to advancements in science and technology.